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Compound of Interest

Compound Name: Org-12962 hydrochloride

Cat. No.: B1663714

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and
compliance in the disposal of Org-12962 hydrochloride is paramount in a laboratory setting.
This guide provides essential, step-by-step procedures for the safe handling and disposal of
this potent and selective 5-HT2C receptor agonist.

0Org-12962 hydrochloride, with the IUPAC name 1-[6-Chloro-5-(trifluoromethyl)-2-pyridinyl]-
piperazine hydrochloride, requires careful management during its entire lifecycle in the
laboratory, from receipt to disposal.[1] Adherence to these procedures will minimize risks and
ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is crucial to handle Org-12962 hydrochloride
with appropriate safety measures. The following table summarizes the key safety data for this
compound.
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Parameter Specification Source
CAS Number 210821-63-9 Tocris Bioscience
Storage Temperature 2-8°C Sigma-Aldrich

Personal Protective Equipment
(PPE)

Chemical fume hood, safety

glasses, gloves, lab coat

Tocris Bioscience

First Aid - Inhalation

Remove to fresh air. If
breathing is difficult, give
oxygen. If breathing stops,
give artificial respiration.

Consult a doctor.

Tocris Bioscience

First Aid - Skin Contact

Immediately wash with copious
amounts of soap and water for
at least 15 minutes. Remove

contaminated clothing. Consult

a doctor.

Tocris Bioscience

First Aid - Eye Contact

Flush with copious amounts of
water for at least 15 minutes.

Consult a doctor.

Tocris Bioscience

First Aid - Ingestion

Rinse mouth with water. Do not
induce vomiting unless

directed by medical personnel.

Tocris Bioscience

Step-by-Step Disposal Protocol

The disposal of Org-12962 hydrochloride should be treated as a hazardous or toxic waste

procedure, managed through a licensed waste disposal company.[1] The following workflow

outlines the necessary steps for proper disposal.
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Waste Identification & Characterization

1. Identify Waste:
0Org-12962 hydrochloride
(solid or in solution)

Proceed to

Containerization

2. Select a suitable,
non-reactive container with a secure lid.

3. Label the container clearly:
'Hazardous Waste - Org-12962 hydrochloride'

Then

Temporavf Storage

4. Store the sealed container
in a designated, secure hazardous
waste accumulation area.

Finally

Disl:vosal

5. Arrange for collection by a
specialized, licensed hazardous
waste disposal company.

'

6. Complete all necessary
waste transfer documentation.

Click to download full resolution via product page

Figure 1: Workflow for the proper disposal of Org-12962 hydrochloride.
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Detailed Experimental Protocols

While specific experimental protocols for the use of Org-12962 hydrochloride can vary, the
handling and disposal procedures remain consistent.

Spill Management Protocol:
In the event of a spill, the following steps should be taken immediately:

o Evacuate and Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume
hood.

o Wear Appropriate PPE: Don chemical-resistant gloves, safety goggles, and a lab coat.
o Contain the Spill: Cover the spillage with a suitable absorbent material.

o Collect the Waste: Carefully sweep up the absorbed material and place it into an appropriate,
sealable container for hazardous waste.

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.

» Dispose of Contaminated Materials: All materials used for cleanup, including gloves and
absorbent pads, should be placed in the hazardous waste container.

» Label for Disposal: The container should be clearly labeled as "Hazardous Waste - Org-
12962 hydrochloride spill debris" and disposed of according to the protocol outlined in
Figure 1.

Logical Relationship of Safety and Disposal

The relationship between the chemical properties of Org-12962 hydrochloride and the
required disposal procedures is a direct one. The compound's potential for biological activity
necessitates its treatment as a hazardous substance, leading to a structured and regulated
disposal pathway.

Org-12962 hydrochloride

Potential for Harm
(Biologically Active Compound) i

Classification as
to Human Health and Environment ic Wa

e =y Regulated Disposal Pathway
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Figure 2: Rationale for the regulated disposal of Org-12962 hydrochloride.

Although Org-12962 hydrochloride may not meet the criteria for classification as hazardous
for transport, it is imperative to follow all national and local regulations for the disposal of
hazardous or toxic wastes.[1] Always consult your institution's Environmental Health and Safety
(EHS) department for specific guidance and to arrange for collection by a certified disposal
company.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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